BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for
Dichlorobenzenes and Polychlorinated
Biphenyls (DPCBSs)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DPCB

Cat. No.: B15599549

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential safety and logistical information for the proper
disposal of Dichlorobenzenes (DCB) and Polychlorinated Biphenyls (PCBs), often collectively
referred to in laboratory shorthand. Adherence to these procedural steps is critical for
regulatory compliance and the safety of all personnel.

Immediate Safety and Handling

Prior to disposal, it is crucial to understand the hazards associated with DPCBs. Both classes
of compounds are toxic and pose significant health and environmental risks.

Dichlorobenzenes (DCBs) are colorless to light yellow liquids or colorless crystals with a
penetrating odor.[1][2] They are harmful if swallowed, cause serious eye irritation, and are
suspected of causing cancer.[1][3] DCBs are also very toxic to aquatic life with long-lasting
effects.[3]

Polychlorinated Biphenyls (PCBs) vary in consistency from oily liquids to waxy solids.[4] They
are classified as probable human carcinogens (IARC Group 2A) and can cause damage to
organs through prolonged or repeated exposure.[4] PCBs are also very toxic to aquatic life and
persist in the environment.[4]
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When handling DPCBs, always wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, protective clothing, and eye protection.[1] Work should be
conducted in a well-ventilated area or under a fume hood.[5][6]

Health and Safety Hazards Summary

Polychlorinated Biphenyls
(PCBs)

Hazard Dichlorobenzenes

Harmful if swallowed, causes o
] o Contact may result in irritation
serious eye irritation, may _ _
Acute Effects ) S to the eyes and skin. Ingestion
cause respiratory irritation.[1]

[3]7]

can be toxic.[4]

Probable human carcinogen

. (IARC Group 2A); may cause
Suspected of causing cancer;
. damage to organs through
Chronic Effects may cause damage to the
] ) prolonged or repeated
liver, kidneys, and lungs.[1] ) )
exposure; potential for birth

defects.[4]

) o ) Very toxic to aquatic life with
. Very toxic to aquatic life with ) )
Environmental ) long-lasting effects; persistent
long-lasting effects.[3] ) )
in the environment.[4]

Step-by-Step Disposal Procedures

The proper disposal of DPCBs is governed by stringent regulations. The following steps
provide a general guideline; however, always consult your institution's specific protocols and
local and national regulations.

Waste Identification and Classification

« |dentify the specific compound: Determine if the waste is a dichlorobenzene isomer or a
polychlorinated biphenyl.

o Determine the concentration: For PCBs, the concentration in parts per million (ppm) is critical
for determining the disposal method.[8]
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o Characterize the waste form: Identify if the waste is liquid, solid, or a component of a piece of
equipment (e.g., a capacitor).

Segregation and Storage

o Segregate DPCB waste from other laboratory waste streams.

o Store the waste in clearly labeled, sealed, and compatible containers. For flammable liquids,
store them in a separate safety storage cabinet.[2][5]

e The storage area should be cool, dry, and well-ventilated.[3]

Dichlorobenzene Disposal Protocol

Dichlorobenzene and its containers must be disposed of as hazardous waste.[3]

Containerize: Place the waste in a suitable, sealed, and properly labeled container.

o Labeling: The label should clearly state "Hazardous Waste" and identify the contents as
"Dichlorobenzene."

o Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)
department for pickup and disposal by a licensed hazardous waste contractor.

o Documentation: Maintain a record of the waste generated, including the quantity and date of
disposal.

Polychlorinated Biphenyls (PCBs) Disposal Protocol

The disposal of PCBs is regulated under the Toxic Substances Control Act (TSCA) in the
United States and similar regulations in other countries.[9] The disposal method is highly
dependent on the PCB concentration.

PCB Waste Disposal Decision Workflow

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15599549?utm_src=pdf-body
https://www.oxfordlabchem.com/msds/(D-03268)%20Ortho-DICHLOROBENZENE.pdf
https://www.oxfordlabchem.com/msds/(D-03270)%20Para-DICHLOROBENZENE.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1417934671_p-DichloroBenzene-CASNO-106-46-7-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1417934671_p-DichloroBenzene-CASNO-106-46-7-MSDS.pdf
https://www.epa.gov/pcbs/disposal-and-storage-polychlorinated-biphenyl-pcb-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Generally not regulated Disposal Options
for disposal as PCB waste.

D . Follow local regulations. Permitted Municipal
etermine Solid Waste Landfill
Concentration

> 500 ppm Primary Method TSCA Incinerator

TSCA Chemical
50 - 500 ppm ~| Waste Landfill

EPA-Approved
Alternative Method

Characterize Waste:
- Liquid or Solid?
- Concentration (ppm)?

PCB Waste Generated

Click to download full resolution via product page

Caption: Decision workflow for the disposal of PCB-contaminated waste based on
concentration levels.

PCB Disposal Concentration Thresholds
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PCB Concentration Disposal Requirements

Generally not regulated as PCB waste under
50 TSCA, but may be subject to state or local
<20 ppm . . . . .
regulations. Disposal in a permitted municipal

solid waste landfill is often acceptable.[8]

Must be disposed of in a TSCA-approved
chemical waste landfill, a TSCA-approved
incinerator, or by an EPA-approved alternative
= 50 ppm to < 500 ppm . . -
disposal method.[8] For articles containing
PCBs, they must be drained of all free-flowing

liquid before disposal.[8]

500 Must be disposed of in a TSCA-approved
2 m
PP incinerator.[8]

Experimental Protocol: Decontamination of Surfaces

For spills or decontamination of equipment, specific procedures must be followed. The
following is a general protocol; always refer to your institution's specific procedures.

o Secure the Area: Restrict access to the spill area.

e Absorb Liquids: For liquid spills, use an inert absorbent material such as sand or
diatomaceous earth.[10]

o Collect Waste: Carefully sweep or scoop up the absorbed material and place it in a labeled,
sealed container for hazardous waste.

o Surface Cleaning: Wash the spill site with an appropriate solvent (consult the Safety Data
Sheet) and then with soap and water. Collect all cleaning materials for disposal as
hazardous waste.

o Ventilate: Ventilate the area thoroughly.

By adhering to these guidelines, you can ensure the safe handling and proper disposal of
DPCBs, minimizing risks to personnel and the environment. Always prioritize safety and consult
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with your institution's EH&S department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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